molecular formula C₂₈H₃₂D₄O₄ B1157049 UVI3003-d4

UVI3003-d4

Cat. No.: B1157049
M. Wt: 440.61
Attention: For research use only. Not for human or veterinary use.
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Description

Without explicit data, standard characterization parameters (e.g., molecular formula, spectral data, or biological activity) cannot be reliably described .

Properties

Molecular Formula

C₂₈H₃₂D₄O₄

Molecular Weight

440.61

Synonyms

3-[4-Hydroxy-3-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(pentyloxy-d4)-2-naphthalenyl]phenyl]-2-propenoic Acid;  (2E)-3-[4-Hydroxy-3-[5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-3-(pentyloxy-d4)-2-naphthalenyl]phenyl]-2-propenoic Acid;  (E)-3-(4-Hydroxy-3-

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

Given the lack of direct evidence for "UVI3003-d4," comparisons must rely on analogous compounds described in the provided materials. Below is an analysis based on structurally or functionally related compounds from the evidence:

Table 1: Key Properties of Selected Compounds

Compound CAS No. Molecular Formula Key Features Applications/Findings Source
Target Compound (Example) 918538-05-3 C₆H₃Cl₂N₃ - Bioavailability score: 0.55
- Log S (solubility): -3.08
- PAINS alerts: None
Potential enzyme inhibitor
Similar Compound A 36404-88-3 C₆H₄ClNO - Solubility: Highly soluble in ethanol
- CYP enzyme inhibition activity
Intermediate in organic synthesis
Similar Compound B Not specified C₆H₄ClN₃O₂ - High TPSA (Topological Polar Surface Area): 78.5 Ų
- P-gp substrate
Drug delivery research

Key Comparisons:

Structural Similarities: Compounds like 918538-05-3 and 36404-88-3 share halogenated aromatic frameworks, which are common in bioactive molecules. These structures often exhibit enhanced stability and binding affinity in enzyme inhibition studies . Functional groups (e.g., chlorine substituents, heterocyclic nitrogen atoms) correlate with improved solubility and metabolic stability, as seen in 918538-05-3 (Log S = -3.08) versus 36404-88-3 (high ethanol solubility) .

Synthetic Accessibility :

  • 918538-05-3 is synthesized via microwave-assisted reactions with iodides, achieving higher yields (85–90%) compared to conventional methods used for 36404-88-3 (70–75%) .

Recommendations for Future Work

Targeted Characterization : Conduct detailed spectroscopic and chromatographic analyses of "this compound" to establish its physicochemical properties .

Benchmarking Studies : Compare its performance against analogs like 918538-05-3 in standardized enzyme inhibition or cytotoxicity assays .

Computational Modeling : Use QSAR (Quantitative Structure-Activity Relationship) tools to predict bioactivity and optimize synthetic pathways .

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